A highly efficient synthesis of triisopropylsilyldifluorobromopropyne yields a versatile gem-difluoromethylene building block
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A907784G
Abstract
Triisopropylsilyldifluorobromopropyne, readily prepared in excellent yield from the reaction of lithium triisopropylsilylacetylide with CF2Br2, provides a convenient entry into a functionalized CF2 synthon.
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